Cas no 75-87-6 (Chloral)
Chloral is a colorless volatile oily liquid with pungent odor. Its boiling point is 97.8 ℃. Melting point is -57.5 ℃. Relative density is 1.5121. Refractive index is 1.4580. it is soluble in water \ ethanol \ diethyl ether and chloroform. It combines with water to form chloral hydrate. With ethanol as raw material, it reacts with chlorine at 80 ~ 90 ℃ to form a mixture of chloral and alcohol trichloroacetal, which is then reacted with concentrated sulfuric acid and distilled to obtain it. It is used as a raw material for organic synthesis, For example, it is used to manufacture insecticides such as DDT, trichlorfon, dichlorvos, and trichloroacetamide herbicides. In medicine, it is used to produce chloramphenicol, doxorubicin, etc< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Trichloroacetaldehyde was included in the list of class 2A carcinogens< Br>
Chloral structure
Chloral
Chloral Properties
Names and Identifiers
-
- Chloral
- 2,2,2-trichloroacetaldehyde
- TRICHLOROACETALDEHYDE
- Trichloroethanal
- U.N. 2075
- 2,2,2-Trichloroethanal
- Acetaldehyde,trichloro-
- Anhydrous chloral
- CCl3CHO
- chloral,anhydrous,inhibited
- chloralanhydrous
- Cloralio
- ethanal,trichloro-
- Grasex
- Rcra waste number U034
- Trichloracetaldehyde
- trichloro-acetaldehyd
- Trichloroaldehyde
- 2,2,2-trichloroethoxide
- Acetaldehyde,trichloro
- Anhydr Chloral
- Acetaldehyde, 2,2,2-trichloro-
- metachloral
- W-109044
- CHEMBL27551
- BRN 0506422
- Trichloroacetaldehyde; (Chloral)
- STL146480
- Chloral, anhydrous, inhibited [UN2075] [Poison]
- DTXSID7024744
- FLI06WS32H
- LS-1678
- TCH (CHRIS Code)
- AKOS000119168
- Trichloro-Acetaldehyde
- Acetaldehyde, trichloro-
- chloral;acetaldehyde, 2,2,2-trichloro-;trichloroethanal;trichloroacetaldehyde;acetaldehyde, trichloro-;chloral, anhydrous
- CHEBI:48814
- EINECS 200-911-5
- 75-87-6
- Q422755
- SCHEMBL75613
- DB02650
- trichloracetaldehyd-
- UNII-FLI06WS32H
- InChI=1/C2HCl3O/c3-2(4,5)1-6/h1
- CCRIS 852
- STR00138
- Chloral, anhydrous, inhibited [UN2075] [Poison]
- NA2075
- CHLORAL [HSDB]
- Trichloroacetaldehyd
- UN 2075 (Salt/Mix)
- TRICHLOROACETALDEHYDE [MI]
- Chloral, anhydrous, inhibited
- UN2075
- Cloralio [Italian]
- RCRA waste no. U034
- TRI-CHLORO-ACETALDEHYDE
- Chloral (IUPAC)
- C2HCl3O
- CHLORAL (SEE ALSO CHLORAL HYDRATE 302-17-0)
- F2191-0156
- HSDB 2557
- 25154-92-1
- CHLORAL [IARC]
- 4-01-00-03142 (Beilstein Handbook Reference)
- Trichloroacetaldehyde; (Chloral)
- CHLORAL (IARC)
- Chloral anhydrous
- NS00020706
- CHLORAL, ANHYDROUS, (STABILIZED)
- SPOROTAL 100
- ETHANAL, TRICHLORO-
- CHLORAL, ANHYDROUS, STABILIZED
- DTXCID604744
- acetaldehyde, trichloro
- Chloral,98%
- DB-007348
- +Expand
-
- MFCD00036214
- HFFLGKNGCAIQMO-UHFFFAOYSA-N
- 1S/C2HCl3O/c3-2(4,5)1-6/h1H
- C(=O)C(Cl)(Cl)Cl
Computed Properties
- 145.90900
- 0
- 1
- 1
- 145.909298
- 6
- 54.3
- 0
- 0
- 0
- 0
- 0
- 1
- 1.6
- nothing
- 0
- 17.1
Experimental Properties
- 1.55550
- 17.07000
- 13,9699
- 1.5121
- dissolution
- 97.8 ºC
- -57.5 ºC
- 75 ºC
- Colorless oily liquid with pungent smell [1]
- Stable. Flammable. Incompatible with strong oxidizing agents.
- Miscible in water, soluble in ethanol \ ether \ chloroform [10]
- 10.04(at 25℃)
- 1.5121
Chloral Security Information
- FM7870000
- 3
- 6.1(a)
- S26-S36/37-S45-S7/9
- II
- II
- R22; R26; R36/37/38
- 6.1(a)
- T
- UN 2075 6.1/PG 2
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - 2-8°C
- II
- R22: harmful if swallowed.
- warning
- 6.1(a)
- 1-8-9-13
Chloral Customs Data
- 2913000010
-
China Customs Code:
2913000010
Chloral Related Literature
-
T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
-
Jianming Meng,Jing Wang,Peng Hei,Chang Liu,Mengxue Li,Yulai Lin Chem. Sci., 2024,15, 220-229
-
Alexey Volkov,Fredrik Tinnis,Tove Slagbrand,Ida Pershagen,Hans Adolfsson Chem. Commun., 2014,50, 14508-14511
-
Yong-Ho Ra,R. Navamathavan,Cheul-Ro Lee CrystEngComm, 2012,14, 8208-8214
-
Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747
-
Xin Li,Tian-Yu Yang,Min Lv,Ling-Yan Chen,Bang-Guo Wei Org. Biomol. Chem., 2022,20, 6571-6581
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